Cas no 1805503-21-2 (3-Amino-5-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-5-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805503-21-2
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• CID: 4803395
• Update Time: 2023-08-17

3-Amino-5-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3N3O2/c7-6(8,9)5-4(10)1-3(2-11-5)12(13)14/h1-2H,10H2
• InChI Key： QOIMKESCVHKDOY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7